Cas no 819863-04-2 (1-Propanesulfonic acid, 3-[[2-(4-bromophenyl)ethyl]amino]-)

• Product name: 1-Propanesulfonic acid, 3-[[2-(4-bromophenyl)ethyl]amino]-
• CAS No: 819863-04-2
• MF: C₁₁H₁₆NO₃SBr
• MW: 322.21864
• CID: 702150
• PubChem ID: 11255713

1-Propanesulfonic acid, 3-[[2-(4-bromophenyl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[[2-(4-bromophenyl)ethyl]amino]-
• 3-[2-(4-bromophenyl)ethylamino]propane-1-sulfonic acid
• SCHEMBL918611
• NNJZFICSLYVEGM-UHFFFAOYSA-N
• DTXSID10460333
• 3-(4-bromophenethyl)amino-1-propanesulfonic acid
• 819863-04-2

• Inchi： InChI=1S/C11H16BrNO3S/c12-11-4-2-10(3-5-11)6-8-13-7-1-9-17(14,15)16/h2-5,13H,1,6-9H2,(H,14,15,16)
• InChI Key： NNJZFICSLYVEGM-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CCNCCCS(=O)(=O)O)Br

Computed Properties

• Exact Mass: 321.00343g/mol
• Monoisotopic Mass: 321.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.8Ų